Cas no 2229337-18-0 (1-(1-Ethynylcyclopropyl)-2,4-dimethoxybenzene)
1-(1-Ethynylcyclopropyl)-2,4-dimethoxybenzene Chemical and Physical Properties
Names and Identifiers
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- 2229337-18-0
- 1-(1-ethynylcyclopropyl)-2,4-dimethoxybenzene
- EN300-1819231
- 1-(1-Ethynylcyclopropyl)-2,4-dimethoxybenzene
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- Inchi: 1S/C13H14O2/c1-4-13(7-8-13)11-6-5-10(14-2)9-12(11)15-3/h1,5-6,9H,7-8H2,2-3H3
- InChI Key: NNCZPNDLJANUJV-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=CC=1C1(C#C)CC1)OC
Computed Properties
- Exact Mass: 202.099379685g/mol
- Monoisotopic Mass: 202.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 18.5Ų
1-(1-Ethynylcyclopropyl)-2,4-dimethoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1819231-0.05g |
1-(1-ethynylcyclopropyl)-2,4-dimethoxybenzene |
2229337-18-0 | 0.05g |
$1247.0 | 2023-06-03 | ||
| Enamine | EN300-1819231-0.1g |
1-(1-ethynylcyclopropyl)-2,4-dimethoxybenzene |
2229337-18-0 | 0.1g |
$1307.0 | 2023-06-03 | ||
| Enamine | EN300-1819231-0.25g |
1-(1-ethynylcyclopropyl)-2,4-dimethoxybenzene |
2229337-18-0 | 0.25g |
$1366.0 | 2023-06-03 | ||
| Enamine | EN300-1819231-0.5g |
1-(1-ethynylcyclopropyl)-2,4-dimethoxybenzene |
2229337-18-0 | 0.5g |
$1426.0 | 2023-06-03 | ||
| Enamine | EN300-1819231-1.0g |
1-(1-ethynylcyclopropyl)-2,4-dimethoxybenzene |
2229337-18-0 | 1g |
$1485.0 | 2023-06-03 | ||
| Enamine | EN300-1819231-2.5g |
1-(1-ethynylcyclopropyl)-2,4-dimethoxybenzene |
2229337-18-0 | 2.5g |
$2912.0 | 2023-06-03 | ||
| Enamine | EN300-1819231-5.0g |
1-(1-ethynylcyclopropyl)-2,4-dimethoxybenzene |
2229337-18-0 | 5g |
$4309.0 | 2023-06-03 | ||
| Enamine | EN300-1819231-10.0g |
1-(1-ethynylcyclopropyl)-2,4-dimethoxybenzene |
2229337-18-0 | 10g |
$6390.0 | 2023-06-03 |
1-(1-Ethynylcyclopropyl)-2,4-dimethoxybenzene Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 1-(1-Ethynylcyclopropyl)-2,4-dimethoxybenzene
1-(1-Ethynylcyclopropyl)-2,4-dimethoxybenzene: A Comprehensive Overview
1-(1-Ethynylcyclopropyl)-2,4-dimethoxybenzene, also known by its CAS number 2229337-18-0, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, material synthesis, and chemical catalysis. Recent advancements in synthetic methodologies and characterization techniques have further enhanced our understanding of its properties and functionalities.
The molecular structure of 1-(1-Ethynylcyclopropyl)-2,4-dimethoxybenzene comprises a benzene ring substituted with two methoxy groups at the 2 and 4 positions, along with a 1-ethynylcyclopropyl group at the 1 position. This arrangement imparts the compound with a combination of aromaticity, strained cyclopropane rings, and alkyne functionalities. The interplay of these structural elements contributes to its distinctive chemical reactivity and physical properties.
Recent studies have focused on the synthesis of this compound using advanced catalytic systems. For instance, researchers have employed copper(I) catalysis to facilitate the coupling reactions necessary for constructing the ethynylcyclopropyl moiety. Such methods not only improve the efficiency of synthesis but also pave the way for scalable production of this compound for industrial applications.
The physical properties of 1-(1-Ethynylcyclopropyl)-2,4-dimethoxybenzene have been extensively characterized using modern analytical techniques such as NMR spectroscopy, X-ray crystallography, and thermogravimetric analysis. These studies reveal that the compound exhibits a high degree of thermal stability and distinct electronic characteristics due to the conjugation between the aromatic ring and the strained cyclopropane group.
In terms of applications, this compound has shown promise in several areas. In materials science, it has been utilized as a building block for constructing advanced organic frameworks with tailored electronic properties. In pharmacology, its unique structure has been explored for potential drug delivery systems and bioactive agents. Additionally, its alkyne functionality makes it an attractive candidate for click chemistry reactions, enabling the synthesis of more complex molecules with diverse functionalities.
Recent research has also highlighted the potential of 1-(1-Ethynylcyclopropyl)-2,4-dimethoxybenzene in catalytic processes. Its ability to act as a ligand in transition metal complexes has been investigated for applications in asymmetric catalysis and enantioselective reactions. These findings underscore its versatility as both a precursor and a functional material.
In conclusion, 1-(1-Ethynylcyclopropyl)-2,4-dimethoxybenzene, with its CAS number 2229337-18-0, represents a multifaceted compound with extensive potential across various chemical disciplines. Ongoing research continues to uncover new aspects of its chemistry and applications, ensuring its relevance in both academic and industrial settings.
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